3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C17H13FN2O3S2/c1-25(22,23)13-7-8-14-15(10-13)24-17(19-14)20-16(21)9-4-11-2-5-12(18)6-3-11/h2-10H,1H3,(H,19,20,21)/b9-4+
• InChI Key: KOVQYUPEVOGNEZ-RUDMXATFSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O3S2
• Molecular Weight: 376.4 g/mol

Description

3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide, also known as FBA, is a synthetic compound that has shown potential as a tool for scientific research. FBA has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide involves its interaction with various cellular targets. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition leads to an increase in the acetylation of histones, which results in changes in gene expression. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has also been found to inhibit the activity of tubulin, a protein involved in cell division. Inhibition of tubulin leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has a variety of biochemical and physiological effects. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to induce apoptosis in cancer cells, inhibit inflammation, and have antifungal and antibacterial properties. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has also been found to inhibit angiogenesis, the formation of new blood vessels, which is important in the growth and spread of cancer cells. Additionally, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to inhibit the activity of HDACs, which can lead to changes in gene expression.

Advantages and Limitations for Lab Experiments

3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has several advantages for use in lab experiments. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide is a synthetic compound that can be produced in high yields and purity, making it readily available for research. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has also been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. However, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide also has limitations. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has not been extensively studied in vivo, so its effects on whole organisms are not well understood. Additionally, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has not been studied in clinical trials, so its potential for use in human medicine is not yet known.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide. One area of interest is in the study of cancer. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to inhibit the growth of cancer cells, but its effects on different types of cancer have not been extensively studied. Additionally, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has not been studied in combination with other cancer treatments, so its potential for use in combination therapy is not yet known. Another area of interest is in the study of inflammation. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to have anti-inflammatory effects, but its effects on different types of inflammatory diseases have not been extensively studied. Additionally, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has not been studied in clinical trials, so its potential for use in human medicine is not yet known.

Scientific Research Applications

3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been used in a variety of scientific research applications. One area of interest is in the study of cancer. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has also been shown to have anti-inflammatory effects, making it a potential tool for the treatment of inflammatory diseases. Additionally, 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been found to have antifungal and antibacterial properties, making it a valuable tool for studying microbial infections.